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Compound of Interest
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Cat. No.: B3423337

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cesium bicarbonate (CsHCO:s), also known as cesium hydrogen carbonate, is an inorganic
compound with the CAS number 15519-28-5. It is a white, crystalline solid that serves as a
precursor in the synthesis of various cesium salts and finds application as a base in organic
synthesis.[1][2][3] This technical guide provides a comprehensive overview of the known
properties and synthetic methodologies related to cesium bicarbonate, with a focus on
delivering actionable data and procedural insights for laboratory and development settings.

Physicochemical Properties

Cesium bicarbonate is characterized by its high solubility in water and its hygroscopic nature.
[4] A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)
CAS Number 15519-28-5 [2]

Molecular Formula CHCsOs [2]

Molecular Weight 193.92 g/mol [2]
Appearance White crystalline powder or 315]

aggregates

Melting Point 175 °C [4]

Solubility in Water 67.77 g/100 mL at 20 °C [2]
Hygroscopicity Hygroscopic [4]

Crystallography and Spectroscopic Data
Crystal Structure

Cesium bicarbonate crystallizes in a monoclinic system.[1] Its structure has been investigated
using single-crystal X-ray diffraction, a fundamental technique for the precise determination of
atomic arrangements within a crystal lattice.[1]

Spectroscopic Analysis

e Infrared (IR) and Raman Spectroscopy: Vibrational spectroscopy studies of aqueous
solutions of alkali metal bicarbonates, including cesium bicarbonate, have been conducted.
[6] Specific FTIR and Raman spectra for solid cesium bicarbonate are available in spectral
databases.[5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed standard spectra for
cesium bicarbonate are not readily available in the literature, the chemical shift for 13C-
labeled bicarbonate (H3COs™) is known to be in the range of 160.3-161.5 ppm in D20 for the
fast-exchanging HCOs~/COs2~ species.[7][8]

Synthesis and Experimental Protocols
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The primary synthetic route to cesium bicarbonate involves the carbonation of cesium
carbonate or cesium hydroxide solutions.[1]

Synthesis from Cesium Carbonate

A common and straightforward method for the preparation of cesium bicarbonate is by
bubbling carbon dioxide gas through a concentrated aqueous solution of cesium carbonate.
The reaction proceeds as follows:

Cs2C0s3 + CO2 + H20 -~ 2CsHCO;3[2]
Experimental Protocol:
e Prepare a concentrated solution of cesium carbonate (Cs2COs) in deionized water.

e Bubble carbon dioxide (CO:2) gas through the solution at a steady rate with continuous
stirring.

» Monitor the pH of the solution. The pH will decrease as the more alkaline carbonate is
converted to the bicarbonate.

» Continue the carbonation until the pH indicates the complete conversion to cesium
bicarbonate.

e The resulting cesium bicarbonate can be isolated by controlled precipitation or used
directly in solution.

Diagram: Synthesis of Cesium Bicarbonate from Cesium Carbonate
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Caption: Reaction scheme for the synthesis of cesium bicarbonate.

Synthesis from Cesium Hydroxide for **C-Labeling

For isotopic labeling studies, 13C-labeled cesium bicarbonate can be synthesized from cesium
hydroxide and 3C-labeled carbon dioxide.

Experimental Protocol (Adapted for 13C-Labeling):[7]
e Slowly add *3CO:2 gas to a solution of cesium hydroxide (CsOH) hydrate.

e The reaction should be performed in a closed system to ensure efficient utilization of the
labeled carbon dioxide.

e The resulting 13C-labeled cesium bicarbonate (CsH3COs3) can be dissolved in a suitable
solvent system (e.g., water and glycerol) for further use in applications such as
hyperpolarized 13C magnetic resonance spectroscopy.

Applications in Organic Synthesis

Cesium bicarbonate, like other cesium salts, can act as a base in various organic reactions.
The "cesium effect,” where cesium salts can uniquely promote certain reactions, is an area of
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active research.[1] Its high solubility in polar solvents can be advantageous for achieving
homogeneous reaction conditions.[1]

Palladium-Catalyzed Hydroxycarbonylation of Aryl
Halides

Cesium salts are often employed as bases in palladium-catalyzed carbonylation reactions.
While specific protocols detailing the use of cesium bicarbonate are not prevalent, the general
principle involves the use of a base to facilitate the reaction. In the hydroxycarbonylation of aryl
halides, a palladium catalyst, a carbon monoxide source, and a base are used to convert the
aryl halide to the corresponding carboxylic acid.[9][10][11]

Diagram: Generalized Palladium-Catalyzed Hydroxycarbonylation
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Caption: A simplified catalytic cycle for hydroxycarbonylation.

Nickel-Catalyzed Hydroarylation of Alkenes

Nickel-catalyzed hydroarylation reactions provide a means to form carbon-carbon bonds
between an arene and an alkene.[12][13] The choice of base can be critical for the efficiency
and selectivity of these reactions. While specific examples using cesium bicarbonate are not
extensively documented, its properties as a base make it a candidate for such transformations.

Thermal Analysis
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While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)
data for cesium bicarbonate are not widely published, the thermal decomposition of other
alkali metal bicarbonates is well-documented.[14][15] Generally, upon heating, bicarbonates
decompose to the corresponding carbonate, water, and carbon dioxide.

2CsHCOs3(s) — Cs2C0s3(s) + H20(g) + CO2(g)

The decomposition temperature and the profile of mass loss observed in TGA, coupled with the
endothermic or exothermic events detected by DSC, provide valuable information about the
thermal stability of the compound. For sodium bicarbonate, decomposition starts around 140
°C.[15] Given that cesium bicarbonate has a reported melting point of 175 °C, its
decomposition is expected to occur in this temperature range.

Safety and Handling

Cesium bicarbonate is classified as an eye irritant.[5][16] Standard laboratory safety
precautions should be followed when handling this compound, including the use of personal
protective equipment such as safety glasses and gloves. Due to its hygroscopic nature, it
should be stored in a tightly sealed container in a cool, dry place.[4]

Conclusion

Cesium bicarbonate is a valuable inorganic compound with established physicochemical
properties and synthetic routes. While detailed experimental data in some areas, such as
thermal analysis and specific catalytic applications, are not extensively covered in publicly
available literature, this guide provides a solid foundation of its core characteristics and
methodologies. Further research into its specific applications in catalysis and materials science
Is warranted to fully explore the potential of this versatile cesium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3423337?utm_src=pdf-body
https://kuscholarworks.ku.edu/server/api/core/bitstreams/1262824a-7321-4b80-a2dc-17e1a0ec1b1d/content
https://www.researchgate.net/figure/TG-DTG-DSC-curves-of-NaHCO-3-a-and-Na-2-CO-3-b_fig4_357444643
https://www.researchgate.net/figure/TG-DTG-DSC-curves-of-NaHCO-3-a-and-Na-2-CO-3-b_fig4_357444643
https://www.benchchem.com/product/b3423337?utm_src=pdf-body
https://www.benchchem.com/product/b3423337?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-bicarbonate
https://wap.guidechem.com/encyclopedia/cesium-bicarbonate-dic287688.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3736702.aspx
https://www.benchchem.com/product/b3423337?utm_src=pdf-body
https://www.benchchem.com/product/b3423337?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. Cesium bicarbonate | 29703-01-3 | Benchchem [benchchem.com]
e 2. Caesium bicarbonate - Wikipedia [en.wikipedia.org]
e 3. CAS 29703-01-3: Cesium bicarbonate | CymitQuimica [cymitquimica.com]

e 4.29703-01-3 CAS MSDS (CESIUM BICARBONATE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

e 5. Cesium bicarbonate | CHCsO3 | CID 2734983 - PubChem [pubchem.ncbi.nim.nih.gov]
e 6. cdnsciencepub.com [cdnsciencepub.com]

e 7. Hyperpolarized 13C-labeled bicarbonate (H13CO3-) for in vivo pH measurement with 13C
magnetic resonance spectroscopy - Molecular Imaging and Contrast Agent Database
(MICAD) - NCBI Bookshelf [ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]

e 9. Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded
Chemical Library Synthesis - PMC [pmc.ncbi.nim.nih.gov]

e 10. Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded
Chemical Library Synthesis - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. researchgate.net [researchgate.net]

e 12. Nickel-catalyzed anti-Markovnikov hydroarylation of alkenes - Chemical Science (RSC
Publishing) [pubs.rsc.org]

» 13. Nickel-catalysed anti-Markovnikov hydroarylation of unactivated alkenes with unactivated
arenes facilitated by non-covalent interactions - PubMed [pubmed.ncbi.nim.nih.gov]

e 14. kuscholarworks.ku.edu [kuscholarworks.ku.edu]
e 15. researchgate.net [researchgate.net]
e 16. Page loading... [wap.guidechem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Cesium Bicarbonate
(CAS 15519-28-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3423337#cesium-bicarbonate-cas-number-15519-
28-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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